![molecular formula C19H16FN3O4S B2930909 (Z)-ethyl 5-(but-2-enamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate CAS No. 851949-97-8](/img/structure/B2930909.png)
(Z)-ethyl 5-(but-2-enamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-ethyl 5-(but-2-enamido)-3-(4-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C19H16FN3O4S and its molecular weight is 401.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Molecules and Herbicidal Activity
The synthesis and unique reactivity of related thieno[3,4-d]pyridazine derivatives have been explored for potential applications in creating novel fluorescent molecules and herbicides. For instance, trifluoromethylated pyrazolo[1,5-a]pyrimidine derivatives have been identified as novel fluorescent molecules with potential applications in biological imaging due to their strong fluorescence intensity. Additionally, certain derivatives have been found to act as potential inhibitors of monocotyledonous Echinochloa crus-galli L. Beauv, suggesting their use in agricultural research as herbicidal agents (Wu et al., 2006).
Heterocyclic Compounds Synthesis
Research into thieno[2,3-c]pyridazine moiety-containing compounds has led to the synthesis of various heterocyclic derivatives. These studies are foundational for the development of new chemical entities with potential applications in medicinal chemistry and materials science. The exploration of different reactions and conditions to synthesize these compounds underlines the versatility and reactivity of the thieno[3,4-d]pyridazine backbone (Radwan, 2000).
Antimicrobial and Antiviral Research
Derivatives of thieno[3,4-d]pyridazine have been synthesized and evaluated for antimicrobial and antiviral activities. This area of research highlights the potential pharmaceutical applications of these compounds, particularly in the development of new antimicrobial and antiviral agents. The evaluation of synthesized compounds against specific pathogens can lead to the discovery of novel therapeutic agents (Farag et al., 2008).
Allosteric Modulators and Antagonists
Another significant area of research involves the use of thieno[3,4-d]pyridazine derivatives as allosteric modulators and antagonists of the adenosine A1 receptor. This suggests their potential application in neurological research and drug development, particularly in the modulation of receptor activity to achieve therapeutic effects. Identifying new allosteric modulators and antagonists opens avenues for the development of targeted therapies for various neurological and cardiovascular conditions (Ferguson et al., 2008).
properties
IUPAC Name |
ethyl 5-[[(Z)-but-2-enoyl]amino]-3-(4-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN3O4S/c1-3-5-14(24)21-17-15-13(10-28-17)16(19(26)27-4-2)22-23(18(15)25)12-8-6-11(20)7-9-12/h3,5-10H,4H2,1-2H3,(H,21,24)/b5-3- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REVBIXOBIPBVST-HYXAFXHYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C\C)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.